![molecular formula C16H23N3O B5617154 [3-allyl-1-(6-cyclopropyl-4-pyrimidinyl)-3-piperidinyl]methanol](/img/structure/B5617154.png)
[3-allyl-1-(6-cyclopropyl-4-pyrimidinyl)-3-piperidinyl]methanol
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to [3-allyl-1-(6-cyclopropyl-4-pyrimidinyl)-3-piperidinyl]methanol involves intricate processes, including cyclization reactions, alkylation, and the use of electrophiles in basic mediums. Studies like those conducted by Mekuskiene and Vainilavicius (2006) have explored the cyclization of carbonyl compounds to form pyrimidine derivatives, showcasing the complexity and versatility in synthesizing related compounds (Mekuskiene & Vainilavicius, 2006).
Molecular Structure Analysis
The molecular structure of compounds similar to [3-allyl-1-(6-cyclopropyl-4-pyrimidinyl)-3-piperidinyl]methanol has been elucidated through techniques like X-ray crystallography. Studies such as those by Girish et al. (2008) have provided detailed insights into the conformation, bond angles, and overall geometry of these molecules, offering a deeper understanding of their structural characteristics (Girish et al., 2008).
Chemical Reactions and Properties
The chemical reactions and properties of [3-allyl-1-(6-cyclopropyl-4-pyrimidinyl)-3-piperidinyl]methanol and related compounds involve diverse interactions and transformations. For instance, the work of Mphahlele and Moekwa (2005) on the iodine-methanol promoted cyclization and oxidative aromatization demonstrates the compound's reactivity and potential for forming variously substituted derivatives, highlighting its chemical versatility (Mphahlele & Moekwa, 2005).
Physical Properties Analysis
Analyzing the physical properties of these compounds involves understanding their crystalline structure, solubility, and other physicochemical characteristics. Research by Naveen et al. (2015), for example, has detailed the crystalline structure of related compounds, providing insights into their physical state, stability, and potential applications based on their physical attributes (Naveen et al., 2015).
Chemical Properties Analysis
The chemical properties of [3-allyl-1-(6-cyclopropyl-4-pyrimidinyl)-3-piperidinyl]methanol, such as reactivity with different chemicals, stability under various conditions, and potential for undergoing specific chemical reactions, are crucial for its application in various fields. Research like that by Fleming and Thomas (1972) on the rearrangement of cyclopropyl chlorides to allyl chlorides provides valuable insights into the chemical behavior and reactivity of structurally similar compounds (Fleming & Thomas, 1972).
properties
IUPAC Name |
[1-(6-cyclopropylpyrimidin-4-yl)-3-prop-2-enylpiperidin-3-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O/c1-2-6-16(11-20)7-3-8-19(10-16)15-9-14(13-4-5-13)17-12-18-15/h2,9,12-13,20H,1,3-8,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSDZIKPMVFCEED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC1(CCCN(C1)C2=NC=NC(=C2)C3CC3)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-Allyl-1-(6-cyclopropyl-4-pyrimidinyl)-3-piperidinyl]methanol |
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